Cas no 1805221-13-9 (3-Bromo-4-methyl-5-nitrobenzyl chloride)

• Product Name: 3-Bromo-4-methyl-5-nitrobenzyl chloride
• CAS No: 1805221-13-9
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 5006593
• Update Time: 2025-06-13

3-Bromo-4-methyl-5-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-5-nitrobenzyl chloride

• Inchi： 1S/C8H7BrClNO2/c1-5-7(9)2-6(4-10)3-8(5)11(12)13/h2-3H,4H2,1H3
• InChI Key： ZSBGEAWJELCVSB-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCl)=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Additional information on 3-Bromo-4-methyl-5-nitrobenzyl chloride

Professional Introduction to 3-Bromo-4-methyl-5-nitrobenzyl Chloride (CAS No. 1805221-13-9)

3-Bromo-4-methyl-5-nitrobenzyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural features. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1805221-13-9, is characterized by a benzene ring substituted with bromine, a methyl group, and a nitro group at the 3, 4, and 5 positions, respectively. The presence of a chloro substituent on the benzyl moiety further enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural composition of 3-Bromo-4-methyl-5-nitrobenzyl chloride imparts unique chemical properties that make it particularly useful in medicinal chemistry. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. The methyl group contributes to steric hindrance, influencing the compound's interactions with biological targets, while the nitro group can be reduced to an amine or converted into other functional groups, offering additional synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in 3-Bromo-4-methyl-5-nitrobenzyl chloride can be selectively reduced to an amine under mild conditions, yielding derivatives that exhibit various biological activities. For instance, nitroaromatics have been investigated for their antimicrobial and anti-inflammatory properties. The ability to easily modify the nitro group makes this compound a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

The chloro substituent on the benzyl moiety of 3-Bromo-4-methyl-5-nitrobenzyl chloride serves as a versatile leaving group in nucleophilic substitution reactions. This feature is particularly advantageous in the synthesis of peptidomimetics and other biologically relevant molecules where precise control over functional group transformations is essential. The compound's reactivity allows for the introduction of diverse side chains or heterocyclic structures, enabling the creation of libraries of compounds for high-throughput screening.

Recent advancements in synthetic methodologies have further highlighted the utility of 3-Bromo-4-methyl-5-nitrobenzyl chloride. For example, transition-metal-catalyzed reactions have been optimized to facilitate efficient transformations at multiple sites within the molecule. These techniques have enabled chemists to construct increasingly complex derivatives with tailored properties. Such innovations are crucial for addressing challenges in drug development, where structural complexity often correlates with improved pharmacological efficacy.

The versatility of 3-Bromo-4-methyl-5-nitrobenzyl chloride extends beyond its role as a building block in small-molecule synthesis. It has also been utilized in materials science and polymer chemistry, where its aromatic structure contributes to desirable physical properties such as thermal stability and mechanical strength. The ability to incorporate functional groups at specific positions on the benzene ring allows for fine-tuning of these properties, making it a valuable component in advanced material design.

In conclusion, 3-Bromo-4-methyl-5-nitrobenzyl chloride (CAS No. 1805221-13-9) represents a significant asset in synthetic chemistry due to its unique structural features and reactivity profile. Its applications span across pharmaceuticals, materials science, and polymer chemistry, underscoring its importance as a versatile intermediate. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to remain at the forefront of chemical innovation.